Cas no 1508436-58-5 (N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine
• CAS No: 1508436-58-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6594511
• PubChem ID: 82603392
• Update Time: 2025-10-31

N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine
• N-methyl-N-[(1-methyl-1H-indol-6-yl)methyl]hydroxylamine
• 1508436-58-5
• EN300-1812465

• Inchi： 1S/C11H14N2O/c1-12-6-5-10-4-3-9(7-11(10)12)8-13(2)14/h3-7,14H,8H2,1-2H3
• InChI Key： MANIPTCPTHPOFX-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=CC2C=CN(C)C=2C=1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.4Ų

Additional information on N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine

Introduction to N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine (CAS No. 1508436-58-5)

N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine, a compound with the CAS number 1508436-58-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development.

The structural framework of N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine consists of an indole core, which is a well-known scaffold in medicinal chemistry. The indole ring system is particularly noteworthy for its presence in numerous bioactive natural products and synthetic drugs. The substitution pattern on the indole ring, specifically at the 6-position with a methyl group, enhances the compound's solubility and metabolic stability, making it an attractive candidate for further exploration.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, and anticancer properties. The presence of the hydroxylamine moiety in N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine adds another layer of pharmacological interest, as hydroxylamine derivatives are known for their ability to modulate enzyme activity and signal transduction pathways.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The indole core, combined with the hydroxylamine group, suggests that it may interact with specific biological targets such as kinases or transcription factors. Such interactions are crucial for developing drugs that can selectively inhibit disease-causing pathways while minimizing side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine. These computational studies have revealed that the compound may exhibit potent activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. This aligns with the growing trend in oncology research towards identifying and developing novel chemotherapeutic agents.

The synthesis of N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine presents both challenges and opportunities for organic chemists. The indole ring system requires precise functionalization to introduce the desired substituents at specific positions. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to achieve this goal. The hydroxylamine group is particularly sensitive to reaction conditions, necessitating careful optimization to ensure high yields and purity.

In addition to its potential therapeutic applications, N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine may also find utility in chemical biology studies. Its ability to modulate biological pathways makes it a valuable tool for investigating the function of target proteins and enzymes. Such studies can provide insights into disease mechanisms and aid in the discovery of new drug targets.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies are being conducted to assess its bioavailability, half-life, and metabolic pathways. These studies will provide essential data for designing clinical trials and determining appropriate dosing regimens.

The regulatory landscape for new pharmaceutical compounds like N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine is stringent but well-established. Regulatory agencies require comprehensive data on safety and efficacy before approving a drug for human use. Researchers must navigate this complex process carefully to ensure that their findings meet regulatory standards and contribute to the advancement of medical science.

In conclusion, N-methyl-N-(1-methyl-1H-indol-6-yl)methylhydroxylamine (CAS No. 1508436-58-5) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound has the potential to contribute significantly to the treatment of various diseases.